Cas no 2229003-32-9 (methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate
• CAS No: 2229003-32-9
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5979241
• PubChem ID: 165776745
• Update Time: 2025-10-30

methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate
• EN300-1903433
• methyl 4-(1-{[(tert-butoxy)carbonyl](methyl)amino}-2-oxoethyl)-2-methylbenzoate
• 2229003-32-9

• Inchi： 1S/C17H23NO5/c1-11-9-12(7-8-13(11)15(20)22-6)14(10-19)18(5)16(21)23-17(2,3)4/h7-10,14H,1-6H3
• InChI Key： PTKHORCHBBCVMK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C(=O)OC)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate

Research Brief on Methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229003-32-9)

The compound methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229003-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential applications in drug discovery, emphasizing its role in the development of novel therapeutic agents.

Recent research has focused on the synthetic pathways and optimization strategies for methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The study demonstrated that the tert-butoxycarbonyl (Boc) protecting group in the compound enhances its stability during multi-step synthetic processes, making it a valuable building block in medicinal chemistry.

In addition to its synthetic applications, methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on specific kinases involved in inflammatory pathways. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), indicate its potential as a scaffold for developing anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess pharmacokinetic properties.

The compound's mechanism of action has also been a subject of interest. Computational modeling and molecular docking studies have revealed that the methylbenzoate moiety plays a critical role in binding to target proteins, while the tert-butoxycarbonyl group contributes to the compound's lipophilicity and membrane permeability. These insights, derived from a collaborative study between academic and industrial researchers (Nature Communications, 2023), provide a foundation for rational drug design efforts.

Despite its promise, challenges remain in the practical application of methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate. Issues such as scalability of synthesis, metabolic stability, and off-target effects need to be addressed in future research. Ongoing studies are exploring modifications to the core structure to improve these properties while retaining its biological activity. The compound's versatility and potential for diversification make it a compelling candidate for further investigation in drug discovery pipelines.

In conclusion, methyl 4-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-2-methylbenzoate (CAS: 2229003-32-9) represents a promising chemical entity with multifaceted applications in pharmaceutical research. Its role as a synthetic intermediate and its emerging biological activities underscore its value in the development of new therapeutic agents. Continued research efforts are expected to uncover additional insights into its potential, paving the way for innovative drug candidates in the coming years.